Cas no 194-08-1 (Pyrido[2,3,4,5-lmn]phenanthridine)

Pyrido[2,3,4,5-lmn]phenanthridine structure
194-08-1 structure
Product name:Pyrido[2,3,4,5-lmn]phenanthridine
CAS No:194-08-1
MF:C14H8N2
MW:204.226722717285
CID:199420
PubChem ID:289835

Pyrido[2,3,4,5-lmn]phenanthridine Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3,4,5-lmn]phenanthridine
    • NSC152139
    • SCHEMBL4454194
    • 4,9-diazapyrene
    • SCHEMBL4454196
    • DTXSID40941100
    • NSC-152139
    • 194-08-1
    • Inchi: InChI=1S/C14H8N2/c1-3-9-7-16-12-6-2-4-10-8-15-11(5-1)13(9)14(10)12/h1-8H
    • InChI Key: DFYFVYVFAUKWIH-UHFFFAOYSA-N
    • SMILES: C1C=C2C3=C4C(=CN=C3C=1)C=CC=C4N=C2

Computed Properties

  • Exact Mass: 204.06884
  • Monoisotopic Mass: 204.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

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